Cas no 59413-88-6 (2-(4-Bromofuran-2-yl)acetonitrile)

• Product Name: 2-(4-Bromofuran-2-yl)acetonitrile
• CAS No: 59413-88-6
• MF: C₆H₄BrNO
• MW: 186.006060600281
• CID: 5843860
• PubChem ID: 12289791
• Update Time: 2026-03-11

2-(4-Bromofuran-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromofuran-2-yl)acetonitrile
• 59413-88-6
• EN300-1912789
• 2-(4-Bromofuran-2-yl)acetonitrile

• Inchi： 1S/C6H4BrNO/c7-5-3-6(1-2-8)9-4-5/h3-4H,1H2
• InChI Key： LKYXPNQLLMDTEQ-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)CC#N

Computed Properties

• Exact Mass: 184.94763g/mol
• Monoisotopic Mass: 184.94763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-(4-Bromofuran-2-yl)acetonitrile

Comprehensive Analysis of 2-(4-Bromofuran-2-yl)acetonitrile (CAS No. 59413-88-6): Properties, Applications, and Industry Trends

2-(4-Bromofuran-2-yl)acetonitrile (CAS 59413-88-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated furan derivative, characterized by its acetonitrile functional group, serves as a versatile intermediate in synthetic chemistry. With the growing demand for heterocyclic building blocks, this compound’s unique molecular structure makes it invaluable for designing novel bioactive molecules. Researchers frequently search for "4-bromofuran derivatives" or "nitrile-containing furan compounds" due to their relevance in drug discovery pipelines.

The compound’s physicochemical properties include a molecular weight of 200.03 g/mol and a distinct bromine substitution pattern on the furan ring, which enhances its reactivity in cross-coupling reactions. Recent studies highlight its role in palladium-catalyzed reactions, a trending topic in green chemistry forums. As industries shift toward sustainable practices, queries like "eco-friendly bromofuran synthesis" or "catalytic applications of nitriles" reflect this compound’s alignment with modern green chemistry principles.

In pharmaceutical applications, 2-(4-Bromofuran-2-yl)acetonitrile is pivotal for constructing furan-based scaffolds, a hotspot in antiviral and anticancer drug development. Its electron-withdrawing bromo group facilitates selective functionalization, addressing common search queries such as "how to modify furan rings for drug design." Additionally, its stability under physiological conditions makes it a candidate for prodrug formulations, a topic gaining traction in medicinal chemistry discussions.

The agrochemical sector leverages this compound for synthesizing crop protection agents, particularly those targeting fungal pathogens. With rising global concerns about food security, searches for "bromofuran pesticides" or "nitrile-based fungicides" underscore its agricultural relevance. Its low environmental persistence, compared to traditional halogenated pesticides, aligns with regulatory trends favoring biodegradable agrochemicals.

Analytical techniques like HPLC and NMR spectroscopy are essential for quality control of CAS 59413-88-6, as purity is critical for its applications. Laboratories often inquire about "HPLC methods for nitrile analysis" or "NMR peaks of brominated furans," reflecting the compound’s technical nuances. Recent advancements in AI-assisted spectral interpretation further streamline its characterization, merging chemistry with cutting-edge technology.

Market insights reveal growing procurement of 2-(4-Bromofuran-2-yl)acetonitrile by contract research organizations (CROs) and academic institutions. Keywords like "suppliers of CAS 59413-88-6" or "bulk nitrile intermediates" dominate procurement-related searches, highlighting its commercial demand. Regulatory compliance, such as REACH certification, remains a frequent concern among buyers, emphasizing the need for transparent supply chains.

Future prospects for this compound include explorations in material science, particularly for conductive polymers incorporating furan units. Searches like "furan-based electronic materials" or "nitrile monomers for polymers" signal emerging interdisciplinary applications. As synthetic methodologies evolve, 59413-88-6 is poised to remain a cornerstone in multifunctional chemical research.